5,6-dimethyl-3-(2-(3-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one

• IUPAC Name: 5,6-dimethyl-3-[2-[3-(1-methyl-5-oxo-4-phenyl-1,2,4-triazol-3-yl)piperidin-1-yl]-2-oxoethyl]pyrimidin-4-one
• InChI: InChI=1S/C22H26N6O3/c1-15-16(2)23-14-27(21(15)30)13-19(29)26-11-7-8-17(12-26)20-24-25(3)22(31)28(20)18-9-5-4-6-10-18/h4-6,9-10,14,17H,7-8,11-13H2,1-3H3
• InChI Key: GQOKTKNDFWYIIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)N2CCCC(C2)C3=NN(C(=O)N3C4=CC=CC=C4)C)C
• Molecular Formula: C22H26N6O3
• Molecular Weight: 422.5 g/mol

Description

5,6-dimethyl-3-(2-(3-(1-methyl-5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl)-2-oxoethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C22H26N6O3 and its molecular weight is 422.489. The purity is usually 95%.
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Scientific Research Applications

Potential Research Applications

Anticancer and Anti-Inflammatory Properties

Compounds with similar structures, such as pyrazolopyrimidines derivatives, have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. The structure-activity relationship (SAR) analysis in these studies can provide valuable insights into the chemical modifications that enhance biological activity, potentially applicable to the compound (Rahmouni et al., 2016).

Antimicrobial Activity

Thiazolidinone derivatives, which may share structural similarities with the target compound, have been synthesized and shown to exhibit significant antimicrobial activity against a range of bacteria and fungi. This suggests the potential of the compound for applications in developing new antimicrobial agents (Patel et al., 2012).

Antiproliferative Effects

Derivatives of pyrido[1,2-a]pyrimidin-4-one have been synthesized and evaluated for their antiproliferative effects against various human cancer cell lines. These studies could provide a foundation for investigating the antiproliferative potential of the compound , possibly leading to new cancer treatments (Mallesha et al., 2012).

Neuropharmacological Applications

Compounds containing piperazine and related heterocyclic structures have been explored for their neuropharmacological properties, including antipsychotic activities. Investigating the target compound within this context could uncover new therapeutic agents for neurological disorders (Malinka, 1990).